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For researchers and drug development professionals, accurate liver volumetry is critical for

applications ranging from preoperative planning for major liver resections to monitoring

therapeutic response. While Magnetic Resonance Imaging (MRI) is a widely accepted standard

for anatomical liver volumetry, Mebrofenin Single-Photon Emission Computed

Tomography/Computed Tomography (SPECT/CT) is emerging as a valuable tool that provides

a "functional" liver volume. This guide offers an objective comparison of these two modalities,

supported by experimental data and detailed protocols.

Quantitative Comparison of Liver Volumetry and
Function
Mebrofenin SPECT/CT does not measure purely anatomical volume; instead, it quantifies the

volume of functioning hepatocytes capable of uptaking the 99mTc-mebrofenin tracer. This

"functional liver volume" (FLV) can differ from the anatomical volume measured by MRI or CT,

especially in compromised livers.[1] Validation studies have focused on correlating functional

parameters from both modalities, demonstrating a strong relationship and interchangeability for

functional assessment.
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Parameter
Mebrofenin
SPECT/CT

Gd-EOB-DTPA-
enhanced MRI

Correlation/Compa
rison Finding

Total Liver Volume

Functional Liver

Volume (FLV)

measured by SPECT

Anatomical Liver

Volume measured by

CT/MRI

In patients with normal

liver parenchyma, FLV

measured by SPECT

is comparable to

anatomical volume

measured by CT.[1] In

compromised livers,

FLV is significantly

less than the

anatomical volume.[1]

Lobe Functional

Volume

High correlation

between the two

methods (R=0.8,

p<0.001) with no

significant difference

found.[2]

Total Liver Function
Mebrofenin Uptake

Rate (MUR)

Mean Gd-EOB-DTPA

Uptake Rate (Ki)

Strong correlation

observed between

MUR and mean Ki

(Pearson r = 0.70,

p=0.001).[3]

Future Remnant Liver

(FRL) Function

FRL Mebrofenin

Uptake Rate

FRL Gd-EOB-DTPA

Uptake Rate (Ki)

Very strong correlation

between the two

modalities (Pearson r

= 0.89, p<0.001).

Functional Share of

FRL

Percentage of total

liver counts in FRL

Percentage of total

liver uptake in FRL

Strong agreement

between the functional

share determined by

both methods (ICC =

0.944).

Correlation with Liver-

to-Spleen Ratio (LSR)

Mebrofenin uptake Liver-to-Spleen Ratio

(LSR) on MRI

A significant negative

correlation was found
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between standardized

FRL function (HBS)

and LSR (r = -0.71).

Mebrofenin uptake

also correlated

significantly with LSR

at baseline and follow-

up.

Experimental Protocols
Detailed methodologies are crucial for reproducible and comparable results. The following

sections outline the typical experimental protocols for performing liver volumetry and functional

assessment using Mebrofenin SPECT/CT and Gd-EOB-DTPA-enhanced MRI.

Mebrofenin SPECT/CT Protocol for Functional Liver
Volumetry
The protocol for 99mTc-Mebrofenin hepatobiliary scintigraphy (HBS) involves both dynamic

planar imaging and a subsequent SPECT/CT acquisition to enable three-dimensional functional

assessment.

Patient Preparation: Patients are typically required to fast for a minimum of 4 hours prior to

the scan to ensure gallbladder filling and prevent premature tracer excretion into the gut.

Radiotracer Administration: A standard dose of 150-370 MBq of 99mTc-mebrofenin is

administered intravenously.

Dynamic Planar Acquisition: Immediately following injection, a dynamic acquisition is

performed for approximately 6 minutes using a dual-head gamma camera to calculate the

total liver mebrofenin uptake rate (also known as total liver clearance rate). This is typically

expressed as %/min/m², normalized to body surface area (BSA).

SPECT/CT Acquisition: A fast SPECT acquisition is performed immediately after the dynamic

imaging, centered around the peak of the hepatic time-activity curve. This is co-registered

with a low-dose CT scan for attenuation correction and precise anatomical localization.
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Data Analysis and Volumetry:

Volumes of interest (VOIs) are drawn on the CT images over the entire liver and the future

liver remnant (FLR), if applicable.

These VOIs are then exported to the attenuation-corrected SPECT images.

The functional liver volume is determined based on the volume of tissue with significant

99mTc-mebrofenin uptake.

Regional function is calculated by multiplying the percentage of total liver counts within a

specific VOI (e.g., the FLR) by the total liver uptake rate calculated from the initial dynamic

scan.

MRI Protocol for Liver Volumetry and Function
Gadoxetic acid (Gd-EOB-DTPA) is a liver-specific contrast agent that is taken up by functional

hepatocytes. This allows for both anatomical volumetry and functional assessment within a

single MRI examination.

Patient Preparation: Similar to the SPECT/CT protocol, patients should fast for at least 4

hours to minimize gallbladder and biliary excretion of the contrast agent during the scan.

Image Acquisition:

Pre-contrast Imaging: Standard anatomical sequences are acquired, including T1-

weighted (e.g., Dixon for water and fat separation) and T2-weighted images.

Contrast Administration: Gd-EOB-DTPA is administered intravenously.

Dynamic Contrast-Enhanced (DCE) Imaging: A series of T1-weighted images are acquired

dynamically before, during, and after contrast injection to capture the arterial, portal

venous, and transitional phases.

Hepatobiliary Phase (HBP) Imaging: A delayed T1-weighted scan is performed

approximately 20 minutes post-injection. This phase is crucial as the contrast is selectively

retained in functional hepatocytes, providing a map of liver function.
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Data Analysis and Volumetry:

Anatomical Volumetry: The total liver and any relevant sub-volumes (e.g., FLR) are

manually or semi-automatically segmented from the high-resolution T1-weighted or T2-

weighted images.

Functional Analysis: Signal intensity measurements are taken from regions of interest

(ROIs) placed in the liver and spleen on pre-contrast and hepatobiliary phase images.

Functional parameters like the liver-to-spleen ratio (LSR) or Gd-EOB-DTPA uptake rate

(Ki) can be calculated to quantify liver function.

Experimental Workflow and Validation Diagram
The following diagram illustrates the logical workflow for a validation study comparing

Mebrofenin SPECT/CT against the MRI standard.

Validation workflow for Mebrofenin SPECT/CT vs. MRI.

Conclusion
Mebrofenin SPECT/CT provides a robust method for assessing functional liver volume and

regional liver function. While MRI remains the gold standard for purely anatomical liver

volumetry, studies show a strong correlation between the functional data derived from

Mebrofenin SPECT/CT and Gd-EOB-DTPA-enhanced MRI. This suggests that both imaging

modalities can be effectively used to evaluate liver function.

The choice between Mebrofenin SPECT/CT and MRI may depend on the specific research

question, availability of equipment, and whether a combined assessment of anatomy and

function is required in a single session. For scenarios where understanding the functional

capacity of the liver parenchyma is paramount, Mebrofenin SPECT/CT offers a direct and

reliable quantitative approach.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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